molecular formula C8H8ClNO3S B8278132 4-Methyl-3-sulfamoyl-benzoyl chloride

4-Methyl-3-sulfamoyl-benzoyl chloride

Cat. No. B8278132
M. Wt: 233.67 g/mol
InChI Key: KZPAETHJCHWVOF-UHFFFAOYSA-N
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Description

4-Methyl-3-sulfamoyl-benzoyl chloride is a useful research compound. Its molecular formula is C8H8ClNO3S and its molecular weight is 233.67 g/mol. The purity is usually 95%.
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properties

Product Name

4-Methyl-3-sulfamoyl-benzoyl chloride

Molecular Formula

C8H8ClNO3S

Molecular Weight

233.67 g/mol

IUPAC Name

4-methyl-3-sulfamoylbenzoyl chloride

InChI

InChI=1S/C8H8ClNO3S/c1-5-2-3-6(8(9)11)4-7(5)14(10,12)13/h2-4H,1H3,(H2,10,12,13)

InChI Key

KZPAETHJCHWVOF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)Cl)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 g of 4-methyl-3-sulfamoylbenzoic acid were boiled under reflux for 8 hours in 50 ml of thionyl chloride and the reaction mixture was allowed to stand over night at 0° C. The crystals were collected on a sinter glass frit and washed with petroleum ether and diisopropyl ether. Melting point: 180° C (decomposition).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

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